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Scutebata A Scutebata A
Brand Name: Vulcanchem
CAS No.: 1207181-57-4
VCID: VC0059766
InChI: InChI=1S/C36H40O10/c1-21-13-12-18-26-34(21,3)29(45-31(39)23-14-8-6-9-15-23)30(46-32(40)24-16-10-7-11-17-24)36(5,42)35(26,4)27(44-22(2)37)19-25-20-43-33(41)28(25)38/h6-11,13-17,26-27,29-30,38,42H,12,18-20H2,1-5H3/t26-,27-,29-,30-,34-,35-,36-/m0/s1
SMILES: CC1=CCCC2C1(C(C(C(C2(C)C(CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C
Molecular Formula: C36H40O10
Molecular Weight: 632.706

Scutebata A

CAS No.: 1207181-57-4

Main Products

VCID: VC0059766

Molecular Formula: C36H40O10

Molecular Weight: 632.706

Scutebata A - 1207181-57-4

CAS No. 1207181-57-4
Product Name Scutebata A
Molecular Formula C36H40O10
Molecular Weight 632.706
IUPAC Name [(1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-acetyloxy-2-(4-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-2-benzoyloxy-3-hydroxy-3,4,8,8a-tetramethyl-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] benzoate
Standard InChI InChI=1S/C36H40O10/c1-21-13-12-18-26-34(21,3)29(45-31(39)23-14-8-6-9-15-23)30(46-32(40)24-16-10-7-11-17-24)36(5,42)35(26,4)27(44-22(2)37)19-25-20-43-33(41)28(25)38/h6-11,13-17,26-27,29-30,38,42H,12,18-20H2,1-5H3/t26-,27-,29-,30-,34-,35-,36-/m0/s1
Standard InChIKey ZXHAGJNJHZQWGU-OZWIMJHESA-N
SMILES CC1=CCCC2C1(C(C(C(C2(C)C(CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C
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Synonyms Scutebata A
Last Modified Aug 20 2021
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